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Compound of Interest

Compound Name: Soxataltinib

Cat. No.: B15580951

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soxataltinib is a potent and selective inhibitor of the rearranged during transfection (RET)
kinase.[1] As a critical signaling molecule, RET plays a significant role in the development and
progression of certain types of cancers, including non-small cell lung cancer and thyroid
cancer. Soxataltinib's inhibitory action on RET kinase makes it a valuable tool in cancer
research and a potential therapeutic agent. These application notes provide detailed protocols
for the preparation and storage of Soxataltinib solutions to ensure its stability and efficacy in
experimental settings.

Data Presentation
Soxataltinib Solubility Data

The solubility of Soxataltinib in various solvents is a critical factor for the preparation of stock
and working solutions. The following table summarizes the solubility data for Soxataltinib. It is
recommended to use fresh, anhydrous solvents for optimal solubility.
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Maximum Solubility (at
Solvent Notes
25°C)

Recommended for preparing
DMSO =50 mg/mL high-concentration stock

solutions.

Suitable for some applications,

Ethanol ~5 mg/mL S
but solubility is limited.
Soxataltinib is practically

Water Insoluble ) ] )
insoluble in aqueous solutions.
Not suitable for direct

PBS (pH 7.4) Insoluble dissolution. Dilution from a

stock is required.

Note: The provided solubility data is based on typical values for similar research compounds. It
is always recommended to perform a small-scale solubility test before preparing larger

volumes.

Soxataltinib Storage and Stability

Proper storage of Soxataltinib, both as a solid and in solution, is essential to maintain its
chemical integrity and biological activity. The following table provides recommended storage

conditions and stability information.
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Storage o
Form Stability Notes
Temperature
Protect from light and
) moisture. Store in a
Solid Powder -20°C > 2 years )
tightly sealed
container.
Aliquot to avoid
repeated freeze-thaw
DMSO Stock -20°C Up to 6 months
cycles. Protect from
light.
For long-term storage,
-80°C is
(10 mM) -80°C Up to 1 year

recommended to

minimize degradation.

Stability in aqueous

) ) media is limited.
] ] Use immediately or
Working Solution -80°C Prepare fresh or store
store for < 1 month o
frozen in aliquots for

short-term use.

Experimental Protocols

Protocol for Preparation of Soxataltinib Stock Solution
(10 mM in DMSO)

Materials:

Soxataltinib (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15580951?utm_src=pdf-body
https://www.benchchem.com/product/b15580951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sonicator (optional)

Calibrated pipettes

Procedure:

Pre-weighing: Allow the vial of Soxataltinib to equilibrate to room temperature before
opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Soxataltinib powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.23 mg of Soxataltinib (Molecular Weight: 522.6 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
Soxataltinib powder.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, briefly
sonicate the solution in a water bath to ensure complete dissolution. Visually inspect the
solution to confirm that no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage or -80°C for long-term storage, protected from light.

Protocol for Preparation of Working Solutions

For In Vitro Cell-Based Assays:

Materials:

Soxataltinib stock solution (10 mM in DMSO)
Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
Sterile tubes

Calibrated pipettes
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Procedure:

e Thawing: Thaw a single aliquot of the 10 mM Soxataltinib stock solution at room
temperature.

o Serial Dilution: Perform a serial dilution of the stock solution with the cell culture medium to
achieve the desired final concentration. For example, to prepare a 10 uM working solution,
dilute the 10 mM stock solution 1:1000 in the culture medium.

o Note: The final concentration of DMSO in the cell culture medium should be kept low
(typically <0.1%) to avoid solvent-induced cytotoxicity.

o Application: Add the freshly prepared working solution to the cell cultures immediately.
For In Vivo Animal Studies:

Formulation for in vivo administration requires careful consideration of the vehicle to ensure
bioavailability and minimize toxicity. A common formulation approach is a suspension in a
vehicle such as 0.5% carboxymethylcellulose (CMC) in saline.

Materials:

o Soxataltinib (solid powder)

e DMSO

o PEG300 (Polyethylene glycol 300)

o Tween 80

e Saline (0.9% NaCl) or 0.5% CMC in saline

Procedure (Example Formulation):

« Initial Dissolution: Dissolve Soxataltinib in a small amount of DMSO.

e Vehicle Preparation: In a separate tube, prepare the vehicle. For example, a vehicle could
consist of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.
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e Mixing: Add the Soxataltinib/DMSO solution to the vehicle and vortex thoroughly to ensure

a homogenous suspension.

e Administration: Administer the freshly prepared formulation to the animals based on the
experimental protocol. The formulation should be prepared fresh daily.

Mandatory Visualizations

Experimental Workflow for Soxataltinib Solution Preparation
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Caption: Workflow for Soxataltinib solution preparation and storage.
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Simplified RET Kinase Signaling Pathway and Inhibition by Soxataltinib
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Caption: RET kinase signaling pathway and Soxataltinib's point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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